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Compound of Interest

Compound Name: C-8 Ceramide-1-phosphate

Cat. No.: B1141823 Get Quote

Essential Safety and Handling Guide for C-8
Ceramide-1-Phosphate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling C-8 Ceramide-1-phosphate in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

maintain experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) indicate that C-8 Ceramide-1-phosphate is not

classified as a hazardous substance under the Globally Harmonized System (GHS), it is

prudent to treat it as potentially hazardous until more comprehensive toxicological data is

available.[1][2] Always handle the compound with care, adhering to standard laboratory safety

practices.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.[3][4]

To protect against accidental

splashes or contact with the

solid compound.

Skin Protection

Wear appropriate protective

gloves and a lab coat. Ensure

gloves are compatible with the

solvents used for dissolution.

To prevent direct skin contact

with the compound and

associated reagents.[3]

Respiratory Protection

Under normal use conditions

with adequate ventilation,

respiratory protection is not

typically required. If handling

large quantities or creating

dust, a particle filter respirator

may be used.

To avoid inhalation of the solid

compound, especially if it

becomes airborne.[3]

General Hygiene

Wash hands thoroughly after

handling.[2][3] Do not eat,

drink, or smoke in the

laboratory.

To prevent accidental ingestion

and maintain a clean working

environment.

Handling and Storage
C-8 Ceramide-1-phosphate is typically supplied as a neat solid and requires specific

conditions for storage to maintain its stability.

Storage and Stability

Parameter Recommendation

Storage Temperature -20°C[2][5]

Stability ≥ 4 years at -20°C[2]

Supplied Form A neat solid[2]
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Laboratory Procedures for Preparation

C-8 Ceramide-1-phosphate has limited solubility in common organic solvents like ethanol,

DMSO, and dimethylformamide.[2] For aqueous solutions, a specific procedure is

recommended:

Initial Dissolution: First, dissolve the solid C-8 Ceramide-1-phosphate in 10 mM NaOH at a

pH greater than 7.5. The solubility is approximately 12 mg/ml under these conditions.[2]

Buffering: After initial dissolution, dilute the solution with a buffer such as PBS (pH 7.2) to

reach the desired final concentration and pH.[2]

Storage of Aqueous Solutions: It is not recommended to store the aqueous solution for more

than one day.[2]

Emergency Procedures
In the event of accidental exposure or a spill, follow these procedures immediately.

Exposure Type Immediate Action

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[3]

Skin Contact Wash with plenty of soap and water.[3]

Inhalation
Remove the individual to fresh air and keep

them in a position comfortable for breathing.[3]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek medical attention.

Spill

Sweep up the solid material and place it into a

suitable, closed container for disposal. Avoid

generating dust.[3][4] Ensure the area is well-

ventilated.
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It is essential to have eyewash stations and safety showers in close proximity to the

workstation.[3]

Disposal Plan
Dispose of C-8 Ceramide-1-phosphate and any contaminated materials in accordance with

institutional, local, state, and federal regulations for chemical waste.

Unused Compound: Dispose of the solid compound in a designated chemical waste

container.

Contaminated Materials: Any gloves, pipette tips, or other disposable materials that have

come into contact with the compound should be placed in a sealed bag and disposed of as

chemical waste.

Solutions: Aqueous solutions should be disposed of in a designated aqueous chemical waste

container.

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling C-8 Ceramide-1-phosphate
from receipt to disposal.
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Caption: Workflow for Handling C-8 Ceramide-1-Phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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